Cas no 27174-03-4 ((4-Isothiocyanatophenyl)(3-methylphenyl)amine)

(4-Isothiocyanatophenyl)(3-methylphenyl)amine structure

27174-03-4 structure

Product Name:(4-Isothiocyanatophenyl)(3-methylphenyl)amine

CAS No:27174-03-4

MF:C₁₄H₁₂N₂S

MW:240.323481559753

MDL:MFCD08060079

CID:1429575

PubChem ID:329776404

Update Time:2025-04-20

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Chemical and Physical Properties

Names and Identifiers

- N-(4-isothiocyanatophenyl)-3-methylaniline
- AG-E-86453
- CTK4F9213
- Ambcb4150308
- 3-Methyl-4'-isothiocyanodiphenylamin
- (4-ISOTHIOCYANATOPHENYL)(3-METHYLPHENYL)AMINE
- 3-Methyl-4'-isothiocyano-diphenylamin
- (4-isothiocyanatophenyl)(3-methylphenyl)amine(SALTDATA: FREE)
- SCHEMBL18662186
- DTXSID50651046
- BS-37490
- 4-isothiocyanato-N-(3-methylphenyl)aniline
- 27174-03-4
- CHEMBRDG-BB 4150308
- DB-179283
- (4-Isothiocyanatophenyl)(3-methylphenyl)amine, AldrichCPR
- MFCD08060079
- CBA17403
- AKOS030253956
- (4-Isothiocyanatophenyl)(3-methylphenyl)amine
- MDL： MFCD08060079
- Inchi： 1S/C14H12N2S/c1-11-3-2-4-14(9-11)16-13-7-5-12(6-8-13)15-10-17/h2-9,16H,1H3
- InChI Key： IKNZSUFASUBAOW-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)NC1=CC=CC(C)=C1

Computed Properties

Exact Mass: 240.07200
Monoisotopic Mass: 240.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 56.48000
LogP: 4.54590

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B452678-500mg	(4-Isothiocyanatophenyl)(3-methylphenyl)amine	27174-03-4		500mg	$ 70.00	2022-06-07
TRC	B452678-1g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine	27174-03-4		1g	$ 95.00	2022-06-07
TRC	B452678-5g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine	27174-03-4		5g	$ 340.00	2022-06-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR01143-1G	(4-Isothiocyanatophenyl)(3-methylphenyl)amine	27174-03-4		1g	¥1393.87	2023-11-10
abcr	AB218978-1 g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95%	27174-03-4		1 g	€94.10	2023-07-20
abcr	AB218978-5 g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95%	27174-03-4		5 g	€186.30	2023-07-20
abcr	AB218978-10 g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95%	27174-03-4		10 g	€269.00	2023-07-20
abcr	AB218978-25 g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95%	27174-03-4		25 g	€465.60	2023-07-20
abcr	AB218978-1g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine, 95%; .	27174-03-4	95%	1g	€94.10	2025-02-19
abcr	AB218978-5g	(4-Isothiocyanatophenyl)(3-methylphenyl)amine, 95%; .	27174-03-4	95%	5g	€186.30	2025-02-19

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:27174-03-4)(4-Isothiocyanatophenyl)(3-methylphenyl)amine

Order Number:A1148415

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:08

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

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